Tris(2-ethylhexyl) phosphite
Tris(2-ethylhexyl) phosphite
Tris(2-ethylhexyl) phosphite(cas 301-13-3)is a polymer additive used as antioxidant.
Brand Name:
Vulcanchem
CAS No.:
301-13-3
VCID:
VC0179374
InChI:
InChI=1S/C24H51O3P/c1-7-13-16-22(10-4)19-25-28(26-20-23(11-5)17-14-8-2)27-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3
SMILES:
CCCCC(CC)COP(OCC(CC)CCCC)OCC(CC)CCCC
Molecular Formula:
C24H51O3P
Molecular Weight:
418.6 g/mol
Tris(2-ethylhexyl) phosphite
CAS No.: 301-13-3
Main Products
VCID: VC0179374
Molecular Formula: C24H51O3P
Molecular Weight: 418.6 g/mol
Purity: > 90%(GC)
| CAS No. | 301-13-3 |
|---|---|
| Product Name | Tris(2-ethylhexyl) phosphite |
| Molecular Formula | C24H51O3P |
| Molecular Weight | 418.6 g/mol |
| IUPAC Name | tris(2-ethylhexyl) phosphite |
| Standard InChI | InChI=1S/C24H51O3P/c1-7-13-16-22(10-4)19-25-28(26-20-23(11-5)17-14-8-2)27-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3 |
| Standard InChIKey | ILLOBGFGKYTZRO-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COP(OCC(CC)CCCC)OCC(CC)CCCC |
| Canonical SMILES | CCCCC(CC)COP(OCC(CC)CCCC)OCC(CC)CCCC |
| Appearance | Colorless to pale yellow liquid |
| Boiling Point | 325 to 327 °F at 0.3 mm Hg (NTP, 1992) |
| Density | 0.902 (NTP, 1992) |
| Flash Point | 340 °F (NTP, 1992) |
| Physical Description | Tris(2-ethylhexyl) phosphite is a clear colorless liquid. (NTP, 1992) |
| Description | Tris(2-ethylhexyl) phosphite(cas 301-13-3)is a polymer additive used as antioxidant. |
| Purity | > 90%(GC) |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) |
| Synonyms | Trioctyl phosphite; 301-13-3; Tri(2-ethylhexyl) phosphite; Tri-(2-ethylhexyl)phosphite; Phosphorous acid, tris(2-ethylhexyl) ester |
| Vapor Pressure | 8.3 mm Hg at 77 °F ; 9.0 mm Hg at 108° F; 11.2 mm Hg at 149° F (NTP, 1992) |
| PubChem Compound | 9320 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume